Cas no 62064-84-0 (Benzoic acid, 2-hydroxy-5-[3-(hydroxymethyl)benzoyl]-)

Benzoic acid, 2-hydroxy-5-[3-(hydroxymethyl)benzoyl]- structure
62064-84-0 structure
Product name:Benzoic acid, 2-hydroxy-5-[3-(hydroxymethyl)benzoyl]-
CAS No:62064-84-0
MF:C15H12O5
MW:272.25278
CID:459233
PubChem ID:71390291

Benzoic acid, 2-hydroxy-5-[3-(hydroxymethyl)benzoyl]- Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid, 2-hydroxy-5-[3-(hydroxymethyl)benzoyl]-
    • 2-hydroxy-5-[3-(hydroxymethyl)benzoyl]benzoic acid
    • 62064-84-0
    • DTXSID50812211
    • Inchi: InChI=1S/C15H12O5/c16-8-9-2-1-3-10(6-9)14(18)11-4-5-13(17)12(7-11)15(19)20/h1-7,16-17H,8H2,(H,19,20)
    • InChI Key: QHZSIKRYGRYONV-UHFFFAOYSA-N
    • SMILES: C1=CC(=CC(=C1)C(=O)C2=CC(=C(C=C2)O)C(=O)O)CO

Computed Properties

  • Exact Mass: 272.06846
  • Monoisotopic Mass: 272.06847348g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 4
  • Complexity: 367
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 94.8Ų

Experimental Properties

  • PSA: 94.83

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